Cas no 88174-46-3 (3-chloro-6-methoxy-2,4-dimethylbenzaldehyde)

• Product Name: 3-chloro-6-methoxy-2,4-dimethylbenzaldehyde
• CAS No: 88174-46-3
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 642214
• PubChem ID: 13827198
• Update Time: 2025-11-02

3-chloro-6-methoxy-2,4-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-chloro-6-methoxy-2,4-dimethyl-
• 3-chloro-6-methoxy-2,4-dimethylbenzaldehyde
• SCHEMBL16684740
• AKOS006344285
• BB 0259452
• 88174-46-3
• DTXSID10550586

• Inchi： 1S/C10H11ClO2/c1-6-4-9(13-3)8(5-12)7(2)10(6)11/h4-5H,1-3H3
• InChI Key： ZIKUJKJGSYOYIN-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C(C=O)=C1C)OC

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-chloro-6-methoxy-2,4-dimethylbenzaldehyde

Comprehensive Guide to 3-Chloro-6-Methoxy-2,4-Dimethylbenzaldehyde (CAS No. 88174-46-3): Properties, Applications, and Market Insights

3-Chloro-6-methoxy-2,4-dimethylbenzaldehyde (CAS No. 88174-46-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This aromatic aldehyde, characterized by its unique substitution pattern, serves as a crucial intermediate in the synthesis of various high-value compounds. With the growing demand for fine chemicals and advanced materials, understanding the properties and applications of 3-chloro-6-methoxy-2,4-dimethylbenzaldehyde is essential for researchers and industry professionals alike.

The molecular structure of 3-chloro-6-methoxy-2,4-dimethylbenzaldehyde features a benzaldehyde core substituted with chloro, methoxy, and methyl groups at specific positions. This arrangement imparts distinct chemical reactivity, making it a versatile building block in organic synthesis. The presence of the aldehyde functional group allows for further derivatization, enabling the creation of complex molecules for diverse applications. Researchers often explore its potential in pharmaceutical intermediates, agrochemicals, and flavor and fragrance industries.

One of the most searched questions regarding 3-chloro-6-methoxy-2,4-dimethylbenzaldehyde is its role in drug discovery. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such intermediates in developing novel therapeutics. The compound's ability to undergo selective reactions makes it valuable for constructing heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. Additionally, its stability under various conditions ensures consistent performance in multi-step synthetic routes.

In the agrochemical sector, 3-chloro-6-methoxy-2,4-dimethylbenzaldehyde has shown promise as a precursor for crop protection agents. With the global push toward sustainable agriculture and green chemistry, researchers are investigating eco-friendly synthesis methods for this compound. Its structural motifs align well with the development of biodegradable pesticides and plant growth regulators, addressing current environmental concerns.

The market dynamics for 3-chloro-6-methoxy-2,4-dimethylbenzaldehyde reflect its growing importance. Industry reports indicate a steady increase in demand, driven by advancements in custom synthesis and contract manufacturing. Companies specializing in high-purity chemicals are investing in scalable production processes to meet the needs of pharmaceutical and agrochemical clients. Furthermore, the rise of specialty chemical platforms has made this compound more accessible to researchers worldwide.

From a regulatory perspective, 3-chloro-6-methoxy-2,4-dimethylbenzaldehyde is generally regarded as safe for handling under standard laboratory conditions. However, users must adhere to proper chemical safety protocols, including the use of personal protective equipment (PPE) and adequate ventilation. The compound's Material Safety Data Sheet (MSDS) provides detailed guidelines for storage, handling, and disposal, ensuring compliance with global chemical regulations.

Innovations in analytical techniques have also enhanced the characterization of 3-chloro-6-methoxy-2,4-dimethylbenzaldehyde. Advanced methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy enable precise quality control, ensuring the compound meets industry standards. These techniques are particularly valuable for verifying the purity of pharmaceutical-grade intermediates and minimizing impurities that could affect downstream applications.

Looking ahead, the future of 3-chloro-6-methoxy-2,4-dimethylbenzaldehyde appears bright, with ongoing research exploring new synthetic routes and applications. The integration of machine learning in chemical synthesis could further optimize its production, reducing costs and environmental impact. As industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in the next generation of chemical innovations.

For those seeking reliable suppliers of 3-chloro-6-methoxy-2,4-dimethylbenzaldehyde, it is crucial to partner with manufacturers that adhere to Good Manufacturing Practices (GMP) and provide comprehensive technical support. Reputable suppliers often offer customized solutions, including bulk quantities and tailored purity grades, to meet specific project requirements. Always verify certifications and conduct due diligence to ensure product quality and consistency.

In conclusion, 3-chloro-6-methoxy-2,4-dimethylbenzaldehyde (CAS No. 88174-46-3) stands as a vital chemical intermediate with broad applications across multiple industries. Its unique properties, combined with the evolving demands of modern chemistry, make it a compound worth watching. Whether you're a researcher, manufacturer, or end-user, staying informed about its developments will be key to leveraging its full potential in your work.